Cas no 685088-97-5 (5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 685088-97-5
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 841458
• PubChem ID: 2810323
• Update Time: 2025-04-19

5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-azepanylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
• 5-(azepan-1-ylsulfonyl)-1-methylpyrrole-2-carboxylic acid
• DTXSID70384607
• 5-(azepane-1-sulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
• HMS1436A08
• CHEMBL1863569
• 5-(Azepan-1-ylsulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid
• Maybridge3_001768
• IDI1_013155
• SMR000456110
• MLS000850092
• 685088-97-5
• HMS2808L20
• Oprea1_201746

• Inchi： 1S/C12H18N2O4S/c1-13-10(12(15)16)6-7-11(13)19(17,18)14-8-4-2-3-5-9-14/h6-7H,2-5,8-9H2,1H3,(H,15,16)
• InChI Key： XOGNCJMRMANCGF-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)O)N1C)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88Ų